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Introduction

Chlorotitanium triisopropoxide, with the CAS number 20717-86-6, is an organometallic
compound featuring a central titanium atom coordinated to one chlorine atom and three
iIsopropoxide groups.[1][2] This versatile reagent is widely utilized in organic synthesis and
materials science due to its reactivity as a Lewis acid and as a precursor for titanium-based
materials.[1][3][4] This technical guide provides a comprehensive overview of its chemical and
physical properties, synthesis, key applications with detailed experimental protocols, and
potential relevance in the field of drug development.

Chemical and Physical Properties

Chlorotitanium triisopropoxide is typically a colorless to pale yellow liquid or a low-melting
solid.[1][2][5] It is soluble in most nonprotic organic solvents such as diethyl ether,
tetrahydrofuran, dichloromethane, toluene, and hexanes.[3] Key quantitative data for this
compound are summarized in the table below.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1365183#bc-rfq
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chlorotitanium-triisopropoxide-cas-20717-86-6
http://orgsyn.org/demo.aspx?prep=v81p0014
https://cymitquimica.com/cas/20717-86-6/
http://orgsyn.org/demo.aspx?prep=v81p0014
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4141400.htm
https://www.guidechem.com/encyclopedia/chlorotitanium-triisopropoxide-dic20257.html
https://www.benchchem.com/product/b1365183/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-chlorotitanium-triisopropoxide-cas-20717-86-6
http://orgsyn.org/demo.aspx?prep=v81p0014
https://cymitquimica.com/cas/20717-86-6/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Green_Synthesis_of_TiO2_Nanoparticles_using_Titanium_Isopropoxide.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4141400.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1365183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
CAS Number 20717-86-6 [11[3]1[6][71[8]
Molecular Formula CoH21CIOs3Ti (1103171
Molecular Weight 260.58 g/mol [316]1[71[8]

Colorless to pale yellow liquid
Appearance _ _ [1][2][5]
or low-melting solid

Melting Point 35-40 °C [3][6]
Boiling Point 63-66 °C @ 0.1 mmHg [31[6]
Density 1.091 g/mL at 25 °C [31[6]
Flash Point 22 °C (71.6 °F)

Synthesis

Chlorotitanium triisopropoxide can be readily synthesized from a 3:1 mixture of titanium
tetraisopropoxide and titanium(1V) chloride.[3] The resulting product can be purified by
distillation or used in situ for subsequent reactions.

Experimental Protocol: Synthesis of Chlorotitanium
Triisopropoxide

This protocol is based on the procedure described for the in situ preparation of related titanium
alkoxides.

Materials:

Titanium tetraisopropoxide

Titanium(lV) chloride

Anhydrous diethyl ether or other suitable solvent

Nitrogen or Argon gas for inert atmosphere
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e Schlenk line or glovebox

e Magnetic stirrer and stir bar

e Syringe pump or dropping funnel
Procedure:

e Set up an oven-dried, three-necked round-bottomed flask equipped with a magnetic stir bar,
a rubber septum, and a dropping funnel under a nitrogen or argon atmosphere.

» Charge the flask with a mixture of titanium tetraisopropoxide (3 equivalents) dissolved in
anhydrous diethyl ether.

e Cool the flask to O °C in an ice bath.

e Add titanium(1V) chloride (1 equivalent) dropwise via a syringe pump or dropping funnel over
30 minutes.

 After the addition is complete, allow the mixture to warm to room temperature and stir for an
additional 2 hours.

e The resulting solution of chlorotitanium triisopropoxide is ready for use in subsequent
reactions. Alternatively, the solvent can be removed under vacuum, and the product can be
purified by vacuum distillation.

Reaction Setup Reaction Product

Oven-dried three-necked flask Add Titanium Tetraisopropoxide (3 eq.) e Add Titanium(IV) Chloride (1 eq.) Warm to room temperature Solution of Chlorotitanium
under inert atmosphere in anhydrous ether dropwise over 30 min and stir for 2 hours triisopropoxide

Optional: Vacuum distillation

Click to download full resolution via product page

Synthesis of Chlorotitanium Triisopropoxide Workflow

Applications in Organic Synthesis
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Chlorotitanium triisopropoxide is a valuable reagent in several organic transformations,
including the Kulinkovich cyclopropanation and aldol reactions.

Kulinkovich Cyclopropanation

In the Kulinkovich reaction, esters or amides react with Grignard reagents in the presence of a
titanium(lV) alkoxide catalyst to form cyclopropanols or cyclopropylamines, respectively.
Chlorotitanium triisopropoxide is an effective catalyst for this transformation.

This protocol is adapted from a procedure for the synthesis of bicyclo[3.1.0]hexan-1-0l.[8]
Materials:

e Methyl 5-hexenoate

o Chlorotitanium triisopropoxide (1M solution in hexane)

e n-Butylmagnesium chloride (1M solution in ether)

e Anhydrous diethyl ether

e Nitrogen or Argon gas

e Syringe pump

o Standard glassware for reaction and workup

Procedure:

e To a round-bottomed flask under a nitrogen atmosphere, add a mixture of methyl 5-
hexenoate (15.6 mmol), a 1M solution of chlorotitanium triisopropoxide in hexane (11.2
mL, 11.2 mmol), and anhydrous ether (54 mL) at room temperature.

e Add a 1M solution of n-butylmagnesium chloride in ether (52 mL, 52 mmol) over 6.5 hours
using a syringe pump.

» After the addition is complete, stir the black reaction mixture for an additional 20 minutes.
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e Cool the mixture to 0 °C, dilute with 50 mL of ether, and quench by the slow addition of water
(14 mL).

e Stir the resulting mixture for 3 hours at room temperature.

e Perform a standard aqueous workup, including extraction with ether, washing with brine,
drying over anhydrous magnesium sulfate, and concentration under reduced pressure.

» Purify the crude product by column chromatography on silica gel.

Reaction Workup Purification

Stir for 20 minutes. Coolto 0 °C and Stirfor 3 hours Column Bicyclo[3.1
quench with water

Add n-Butylmagnesium chloride
slowly via syringe pump

Aqueous workup and extraction ‘—»

Click to download full resolution via product page

Kulinkovich Cyclopropanation Workflow

Aldol Reactions

Chlorotitanium triisopropoxide can be used to generate titanium enolates, which often
exhibit high diastereoselectivity in aldol reactions.[6] The use of titanium as the metal
component in enolates leads to a more covalent derivative, which can enhance stereocontrol.

[6]

e Enolate Formation: The titanium enolate is typically formed by transmetalation from a
corresponding lithium enolate. This is achieved by treating the lithium enolate with
chlorotitanium triisopropoxide.

» Reaction with Electrophile: The pre-formed titanium enolate is then reacted with an aldehyde
or ketone at low temperatures (e.g., -78 °C) to afford the aldol adduct.

o Stoichiometry: In some cases, using two equivalents of chlorotitanium triisopropoxide can
improve the diastereoselectivity of the reaction.[6]
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o Workup: The reaction is typically quenched with a suitable aqueous solution, followed by
standard extraction and purification procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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